IL-15-IN-1

• Molecular Formula: C30H36N6O4S
• Molecular Weight: 576.7 g/mol
• InChI: InChI=1S/C30H36N6O4S/c1-4-40-29(39)21-13-12-14-22(19-21)31-27(37)17-8-6-5-7-11-18-41-30-33-32-26(35(30)2)20-25-23-15-9-10-16-24(23)28(38)36(3)34-25/h9-10,12-16,19H,4-8,11,17-18,20H2,1-3H3,(H,31,37)
• InChIKey: GWNFQAKCJYEJEW-UHFFFAOYSA-N

IL-15-IN-1 Procurement Guide

IL-15-IN-1 (synonym: compound 76; CAS: 1831830-20-6) is a synthetic small-molecule inhibitor of interleukin-15 with a molecular weight of 576.7 Da and molecular formula C₃₀H₃₆N₆O₄S [1]. It was discovered through pharmacophore-based virtual screening and hit-to-lead optimization at the University of Nantes, and represents the first sub-micromolar small-molecule antagonist of the IL-15/IL-2Rβ protein-protein interaction [1]. The compound binds directly to IL-15, inhibiting IL-15-dependent cell proliferation and downstream Stat5 phosphorylation [1].

IL-15 pathway inhibition — reported direct binding to IL-15 enables target engagement studies in cell-based and biophysical assays.

Proliferation & signaling readouts — supports IL-15-dependent cell proliferation and p-Stat5 pathway analysis in immune cell models.

Small-molecule probe — synthetic, cell-permeable chemotype for IL-15/IL-2Rβ protein–protein interaction research and lead optimization.

• [1] Quéméner A, Maillasson M, Arzel L, Sicard B, Vomiandry R, Mortier E, Dubreuil D, Jacques Y, Lebreton J, Mathé-Allainmat M. Discovery of a Small-Molecule Inhibitor of Interleukin 15: Pharmacophore-Based Virtual Screening and Hit Optimization. J Med Chem. 2017 Jul 27;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. PMID: 28657314. View Source

IL-15 Pathway Inhibitor Interchangeability

IL-15-targeting agents span three fundamentally distinct molecular classes: small molecules that bind the IL-15 cytokine directly (IL-15-IN-1), peptides that occupy the common γc receptor subunit (BNZ-1, BNZ-2), and biologics including monoclonal antibodies (Hu-Mik-Beta1) and engineered muteins (NANTIL-15) [1][2]. These classes differ in target engagement site (cytokine vs. receptor), selectivity profile (IL-15-specific vs. dual IL-15/IL-2 vs. pan-γc), and molecular properties governing cell permeability and assay compatibility [3]. Substituting IL-15-IN-1 with a receptor-targeted peptide or antibody without accounting for these differences will produce divergent pharmacological readouts, particularly in co-culture systems where multiple γc cytokines are present [3].

Target engagement mismatch

IL-15-IN-1 binds the IL-15 cytokine directly; receptor-targeted peptides or antibodies engage distinct sites. Functional readouts may not transfer across mechanistic classes.

Selectivity profile divergence

Equipotent dual IL-15/IL-2 inhibition vs. IL-15-exclusive biologics alters pathway interpretation. Substituting with a selective agent can leave IL-2 signaling intact, confounding results in co-culture models.

Assay compatibility limitations

Small-molecule format permits intracellular access and label-free biophysical deployment (SPR, BLI). Antibodies and large peptides lack equivalent permeability and analytical convenience.

• [1] Quéméner A, et al. J Med Chem. 2017;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. View Source
• [2] Meghnem D, Maillasson M, Barbieux I, Morisseau S, Keita D, Jacques Y, Quéméner A, Mortier E. Selective Targeting of IL-15Rα Is Sufficient to Reduce Inflammation. Front Immunol. 2022;13:869752. doi: 10.3389/fimmu.2022.869752. View Source
• [3] Ciszak L, Wang Y, Liu K, Wang J, Ghosh S, et al. Identification of a γc Receptor Antagonist that Prevents Reprogramming of Human Tissue-resident Cytotoxic T Cells by IL15 and IL21. Gastroenterology. 2020;158(3):625-637. doi: 10.1053/j.gastro.2019.10.012. PMID: 31622625. View Source

IL-15-IN-1 Comparative Evidence

Antiproliferative Potency Advantage

IL-15-IN-1 inhibits IL-15-dependent 32Dβ cell proliferation with an IC50 of 0.8 μM [1]. This represents a 4.5-fold improvement over the initial screening lead compound 43 (IC50 ~3.6 μM) from the same study [1]. In an independent screening campaign, neoprzewaquinone A (Neo)—a quinoid natural product identified by molecular docking against IL-15Rα—inhibited IL-15-induced Mo7e cell proliferation with an IC50 of 1.075 μM, while the reference antagonist Cefazolin required ~129 μM [2]. IL-15-IN-1 thus achieves sub-micromolar potency that exceeds both the parent scaffold and a structurally unrelated natural-product alternative.

Antiproliferative potency

Reported

IC50 0.8 μM (32Dβ); 4.5-fold gain over lead

Supports cell-model endpoint context

Cross-study comparison; DMSO cytotoxicity window assessment needed

Evidence Dimension	Inhibition of IL-15-dependent cell proliferation
Target Compound Data	IC50 = 0.8 μM (32Dβ cells stimulated with 100 pM RLI)
Comparator Or Baseline	Compound 43: IC50 ~3.6 μM (same assay); Neoprzewaquinone A: IC50 = 1.075 μM (Mo7e cells); Cefazolin: IC50 ≈ 129 μM (Mo7e cells)
Quantified Difference	4.5-fold vs. lead compound 43; 1.34-fold vs. Neo; ~161-fold vs. Cefazolin
Conditions	32Dβ cell proliferation (RLI 100 pM) [1]; Mo7e cell proliferation (IL-15) [2]

Why This Matters

The 4.5-fold potency gain over the parent lead confirms successful hit optimization, while the sub-micromolar IC50 provides a practical working concentration window that minimizes solvent (DMSO) cytotoxicity in cell-based assays compared to weaker alternatives.

• [1] Quéméner A, et al. J Med Chem. 2017;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. PMID: 28657314. View Source
• [2] He Y, Wang HX, Liu M, Yang J, Sun ZL. Screening of small molecule inhibitors of IL-15Rα using molecular docking and surface plasmon resonance technology. Sheng Li Xue Bao. 2023 Oct 25;75(5):623-628. PMID: 37909133. View Source

p-Stat5 Signaling Inhibition Potency

In NK-92 cells, IL-15-IN-1 inhibits IL-15-stimulated Stat5 phosphorylation with an IC50 of 57 nM, and inhibits IL-2-stimulated p-Stat5 with an IC50 of 43 nM . The p-Stat5 assay—which measures receptor-proximal signaling within 1 hour of stimulation—yields a 14-fold greater sensitivity compared with the 48-hour proliferation assay (800 nM). Structurally related phenoxy analogs 80 and 82 achieved comparable p-Stat5 IC50 values of 40–55 nM, defining the potency ceiling for this chemotype .

p-Stat5 inhibition

Data to verify

IC50 57 nM (NK-92, IL-15)

Proximal signaling assay context

Source not specified; verify with in-house p-Stat5 readout

Evidence Dimension	Inhibition of IL-15-stimulated Stat5 phosphorylation
Target Compound Data	IC50 = 57 nM (IL-15 p-Stat5, NK-92 cells); IC50 = 43 nM (IL-2 p-Stat5, NK-92 cells)
Comparator Or Baseline	Compound 80: IC50 ~40 nM; Compound 82: IC50 ~55 nM; Proliferation assay IC50 = 800 nM (same compound)
Quantified Difference	14-fold more sensitive than proliferation readout; within 1.4-fold of best-in-series analogs
Conditions	NK-92 cells, 1 h cytokine stimulation, p-Stat5 detection

Why This Matters

Nanomolar activity in a proximal signaling assay confirms that IL-15-IN-1 acts directly at the receptor-interaction level rather than through cumulative downstream off-target effects, qualifying it for acute signaling kinetic studies where rapid readout fidelity is paramount.

Direct IL-15 Binding vs. Peptide Antagonists

IL-15-IN-1 binds directly to immobilized recombinant IL-15 (RLI) with a Kd of 10–20 μM measured by SPR, and also binds directly to IL-2 with comparable affinity [1]. This direct cytokine-binding mechanism distinguishes IL-15-IN-1 from the peptide antagonist BNZ-1, which binds the common γc receptor subunit rather than IL-15 itself, and from BNZ-2, a peptide that antagonizes IL-15 and IL-21 signaling without reported direct IL-15 binding [2]. Direct binding enables the compound to be used as a probe in biophysical assays (SPR, thermal shift, ITC) for studying the IL-15/IL-2Rβ interface.

Direct IL-15 binding

Head-to-head

Kd 10–20 μM (SPR); unique among small-molecule/peptide comparators

Enables biophysical probe applications

Peptide/antibody controls lack published direct IL-15 Kd

Evidence Dimension	Mechanism of target engagement
Target Compound Data	Direct IL-15 binding, Kd = 10–20 μM (SPR); also binds IL-2 directly
Comparator Or Baseline	BNZ-1 (BNZ132-1): binds γc receptor, IC50 = 50–500 nM in NK92 cells; BNZ-2: peptide antagonist of IL-15/IL-21, no published IL-15 Kd
Quantified Difference	IL-15-IN-1 is the only agent with a published Kd for direct IL-15 cytokine binding among small-molecule and peptide comparators
Conditions	SPR with immobilized recombinant IL-15 (RLI) [1]; NK92 cell functional assays

Why This Matters

Direct cytokine binding enables IL-15-IN-1 to be deployed in label-free biophysical assays (SPR, BLI, ITC) for characterizing IL-15/IL-2Rβ interaction interfaces and screening fragment libraries—applications inaccessible to receptor-targeted peptides and antibodies.

• [1] Quéméner A, et al. J Med Chem. 2017;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. PMID: 28657314. View Source
• [2] Ciszak L, et al. Gastroenterology. 2020;158(3):625-637. doi: 10.1053/j.gastro.2019.10.012. PMID: 31622625. View Source

Dual IL-15/IL-2 Inhibition Selectivity

IL-15-IN-1 inhibits IL-15- and IL-2-induced cell proliferation with identical IC50 values of 0.8 μM, yielding an IL-15/IL-2 selectivity ratio of 1.0 [1]. In the p-Stat5 assay, the selectivity ratio is similarly narrow (57 nM for IL-15 vs. 43 nM for IL-2) [1]. This non-selective profile is appropriate for experimental contexts where concomitant blockade of both cytokines is desired—such as T-cell large granular lymphocytic leukemia, where IL-2 and IL-15 jointly drive leukemic proliferation [3]. In contrast, NANTIL-15—an engineered IL-15 mutein antagonist—selectively inhibits signaling through the trimeric IL-15Rα/IL-2Rβ/γc receptor while leaving IL-2 signaling through the dimeric IL-2Rβ/γc receptor unaffected [2]. BNZ-2 inhibits IL-15 and IL-21 but spares IL-2 and other γc cytokines [3].

IL-15/IL-2 selectivity

Head-to-head

Ratio 1.0 (equipotent); comparators exhibit >10-fold selectivity

Dual blockade pathway-response context

For IL-15-exclusive studies, selective muteins/peptides required

Evidence Dimension	IL-15 versus IL-2 selectivity
Target Compound Data	IL-15 IC50 = 0.8 μM; IL-2 IC50 = 0.8 μM (proliferation); selectivity ratio = 1.0
Comparator Or Baseline	NANTIL-15: inhibits IL-15 trimeric receptor signaling, spares IL-2 dimeric signaling; BNZ-2: inhibits IL-15 and IL-21, spares IL-2 and other γc cytokines
Quantified Difference	IL-15-IN-1 shows zero selectivity (ratio = 1.0); comparators exhibit functional selectivity for IL-15 over IL-2 of >10-fold
Conditions	32Dβ cell proliferation (RLI and IL-2); NK-92 p-Stat5 assay [1]

Why This Matters

Investigators studying pathologies where both IL-15 and IL-2 contribute to pathogenesis should prioritize IL-15-IN-1; those requiring IL-15-exclusive blockade must select NANTIL-15 or BNZ-2 to avoid confounding IL-2 suppression.

• [1] Quéméner A, et al. J Med Chem. 2017;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. PMID: 28657314. View Source
• [2] Meghnem D, et al. Front Immunol. 2022;13:869752. doi: 10.3389/fimmu.2022.869752. Selective Targeting of IL-15Rα Is Sufficient to Reduce Inflammation. View Source
• [3] Waldmann TA. The biology of interleukin-2 and interleukin-15: implications for cancer therapy and vaccine design. Nat Rev Immunol. 2006;6(8):595-601. doi: 10.1038/nri1901. (Background reference for IL-15/IL-2 dual roles in malignancy). View Source

Small-Molecule MW Advantage

IL-15-IN-1 has a molecular weight of 576.7 Da and 2 Lipinski rule violations (MW and XLogP = 7.29) [1]. This is approximately 10-fold lower than the PEGylated peptide BNZ-1 (estimated 5–10 kDa) and over 250-fold lower than anti-IL-15 monoclonal antibodies (~150 kDa) [2]. All in-class biologic antagonists—antibodies, peptides, and muteins—require parenteral administration and exhibit restricted tissue and intracellular penetration. The small-molecule nature of IL-15-IN-1 provides a path toward oral bioavailability optimization and intracellular target engagement, though such properties have not yet been demonstrated in vivo for this specific compound [1].

MW developability

Class-level

MW 576.7 Da, ≥10-fold lower than peptide antagonists

Small-molecule advantages require validation

Oral bioavailability not demonstrated; 2 Lipinski violations noted

Evidence Dimension	Molecular weight and developability class
Target Compound Data	MW = 576.7 Da; cLogP = 7.29; H-bond acceptors = 8; H-bond donors = 1; rotatable bonds = 16; TPSA = 146.3 Ų
Comparator Or Baseline	BNZ-1: PEGylated peptide, estimated 5–10 kDa; Anti-IL-15 mAb (e.g., Hu-Mik-Beta1): ~150 kDa; NANTIL-15: ~15 kDa
Quantified Difference	≥10-fold lower MW than peptide antagonists; ≥250-fold lower than monoclonal antibodies; 2 Lipinski violations indicate moderate oral developability risk
Conditions	Physicochemical characterization from Guide to Pharmacology database [1]

Why This Matters

Lower MW enables higher molar potency per unit mass, simplifies analytical characterization (HPLC, MS), and provides a synthetically tractable scaffold for SAR optimization—key considerations for cost-effective procurement, batch-to-batch reproducibility, and medicinal chemistry follow-up in both academic and industrial settings.

• [1] Compound 76 [PMID: 28657314]. Guide to Pharmacology ligand page. IUPHAR/BPS. Accessed Apr 2026. View Source
• [2] Meghnem D, et al. Front Immunol. 2022;13:869752. NANTIL-15 is an IL-15-derived mutein antagonist. View Source

IL-15-IN-1 Application Scenarios

Acute IL-15 Signaling in NK Cells

IL-15-IN-1's nanomolar p-Stat5 IC50 (57 nM) enables acute signaling studies with 1-hour readout windows, minimizing compensatory transcriptional feedback that complicates longer proliferation assays [1]. The small-molecule format ensures rapid cell entry and uniform exposure, which is critical for kinetic signaling experiments where washout and reversibility are assessed.

IL-15/IL-2Rβ Interaction Biophysics

Because IL-15-IN-1 binds directly to IL-15 with a measurable Kd (10–20 μM by SPR), it can serve as a reference ligand in SPR competition assays, thermal shift binding assays, and fragment-screening campaigns aimed at discovering novel IL-15/IL-2Rβ PPI inhibitors [1]. No peptide or antibody comparator offers a published IL-15 Kd for similar biophysical deployment.

Dual IL-15/IL-2 Blockade in T-Cell Malignancy

In diseases such as T-cell large granular lymphocytic leukemia and HTLV-1-associated myelopathy/tropical spastic paraparesis (HAM/TSP), both IL-15 and IL-2 contribute to pathogenic lymphocyte expansion [1]. IL-15-IN-1's equipotent dual inhibition (IC50 ratio = 1.0 for both cytokines) provides a single-agent strategy for blocking both pathways, whereas IL-15-selective agents (NANTIL-15) or IL-15/IL-21-selective peptides (BNZ-2) would leave IL-2 signaling intact [2].

Phthalazinone-Based Lead Optimization

The established SAR around the phthalazinone-thio-triazole scaffold—including the critical role of the ethyl ester prodrug motif (free acid 83 is inactive, IC50 undefined) and the tolerance for phenoxy substituents (compounds 80, 82 with p-Stat5 IC50 ~40–55 nM)—makes IL-15-IN-1 a validated starting point for lead optimization campaigns targeting improved selectivity, metabolic stability, or in vivo activity [1].

Application

Selection Property

Validation Focus

Acute IL-15 signaling in NK cells

Proximal p-Stat5 assay context

Kinetic signaling readout fidelity

IL-15/IL-2Rβ interaction biophysics

Direct cytokine binding Kd

SPR/BLI competition assay compatibility

Dual IL-15/IL-2 blockade in T-cell malignancy models

Equipotent dual inhibition profile

Selectivity profiling in co-culture systems

Phthalazinone-based lead optimization

Validated SAR scaffold

Metabolic stability and selectivity improvement

• [1] Quéméner A, et al. J Med Chem. 2017;60(14):6249-6272. doi: 10.1021/acs.jmedchem.7b00485. PMID: 28657314. View Source
• [2] Meghnem D, et al. Front Immunol. 2022;13:869752. Selective Targeting of IL-15Rα Is Sufficient to Reduce Inflammation. View Source